Lactone II
Overview
Description
Lactone II is a natural product found in Streptomyces with data available.
Scientific Research Applications
Anticancer Potentials of Styryl-lactones
Styryl-lactones, including Lactone II derivatives, demonstrate significant antiproliferative activity against cancer cells, predominantly by inducing apoptosis. This highlights the potential of Lactone II in cancer treatment and the necessity for further research to understand its mechanisms and applications (Seyed, Jantan, & Bukhari, 2014).
Synthesis and Configuration of Lactone II
Lactone II, isolated from Streptomyces sp., has been synthesized in a stereoselective manner. Understanding its absolute configuration (2S, 3S, 9R, 10S) is crucial for potential applications in various fields, including pharmaceuticals and biochemistry (Ueki, Morimoto, & Kinoshita, 2002).
Metabolic Stability Improvement Strategies
The metabolic instability of lactones, like Lactone II, often reduces their in vivo potency. Research on α-fluoro ether as a bioisostere of lactone proposes a strategy to enhance lactone's metabolic stability, which is vital for medicinal applications (Miao et al., 2013).
Biological Activities and Industrial Applications
Lactones are biologically active natural products with a range of bioactivities. Understanding their synthesis and biological activities can lead to their application in industrial, pharmaceutical, and agrochemical sectors (Sartori, Diaz, & Diaz-Muñoz, 2021).
Antibacterial Properties
Lactones like Lactone II have shown potential as antibacterial agents. Their structure and the presence of specific substituents like fluorine can affect their activity against bacterial strains, offering alternative approaches in antibiotic development (Kowalczyk et al., 2021).
Bioresorbable Devices in Surgery and Pharmacology
Aliphatic polyesters derived from lactones, including Lactone II, are utilized in bioresorbable devices for surgery and controlled drug delivery. Understanding their synthesis and tailoring their properties is crucial for medical applications (Albertsson & Varma, 2003).
properties
Product Name |
Lactone II |
|---|---|
Molecular Formula |
C11H14O6 |
Molecular Weight |
242.22 g/mol |
IUPAC Name |
[(3S,4S)-4-hydroxy-5-oxooxolan-3-yl]methyl (E)-3-[(2R,3S)-3-methyloxiran-2-yl]prop-2-enoate |
InChI |
InChI=1S/C11H14O6/c1-6-8(17-6)2-3-9(12)15-4-7-5-16-11(14)10(7)13/h2-3,6-8,10,13H,4-5H2,1H3/b3-2+/t6-,7-,8+,10-/m0/s1 |
InChI Key |
MDZROSJVVHMKCB-VHSKBXSJSA-N |
Isomeric SMILES |
C[C@H]1[C@H](O1)/C=C/C(=O)OC[C@H]2COC(=O)[C@H]2O |
Canonical SMILES |
CC1C(O1)C=CC(=O)OCC2COC(=O)C2O |
synonyms |
lactone II |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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